Ethyl 3-hydroxy-4-methoxybenzoate

• IUPAC Name: ethyl 3-hydroxy-4-methoxybenzoate
• InChI: InChI=1S/C10H12O4/c1-3-14-10(12)7-4-5-9(13-2)8(11)6-7/h4-6,11H,3H2,1-2H3
• InChI Key: DCBPAZQCHKARFB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)OC)O
• Molecular Formula: C10H12O4
• DSSTOX Substance ID: DTXSID80573161
• Molecular Weight: 196.20 g/mol
• CAS RN: 148527-38-2

Description

Ethyl 3-hydroxy-4-methoxybenzoate, also known as ethyl vanillate, is a compound with the molecular formula C10H12O4. It has a molecular weight of 196.20 g/mol. It is also known by other synonyms such as Benzoic acid, 3-hydroxy-4-methoxy-, ethyl ester.

Synthesis Analysis

A novel synthesis of gefitinib starting from methyl 3-hydroxy-4-methoxybenzoate has been reported. The process starts with alkylation of the starting material, followed by nitration, reduction, cyclization, chlorination, and two successive amination reactions.

Molecular Structure Analysis

The molecular structure of Ethyl 3-hydroxy-4-methoxybenzoate consists of 10 carbon atoms, 12 hydrogen atoms, and 4 oxygen atoms. The InChI string representation of the molecule is InChI=1S/C10H12O4/c1-3-14-10(12)7-4-5-9(13-2)8(11)6-7/h4-6,11H,3H2,1-2H3.

Physical And Chemical Properties Analysis

Ethyl 3-hydroxy-4-methoxybenzoate has a density of 1.2±0.1 g/cm³, a boiling point of 339.1±22.0 °C at 760 mmHg, and a flash point of 133.8±15.8 °C. It has 4 hydrogen bond acceptors, 1 hydrogen bond donor, and 4 freely rotating bonds. Its topological polar surface area is 55.8 Ų.

Scientific Research Applications

Benzoic Acid Derivatives in Plant Study
Ethyl 3-hydroxy-4-methoxybenzoate is a type of benzoic acid derivative. In a study on the plant Stocksia brahuica, similar derivatives like ethyl 3,5-dihydroxy-4-methoxybenzoate have been isolated and identified using mass and NMR spectroscopy, highlighting their presence in natural sources and potential for various biological studies (Ali, Ahmad, Zahid, & Tareen, 1998).

Biochemical Interactions in Microbial Systems
Research has explored the biochemical interactions involving benzoic acid derivatives in microbial systems. For example, a study on Pseudomonas putida, which grows on 4-methoxybenzoate, reveals insights into enzyme systems that act on various substrates including 3-methoxybenzoate and 4-hydroxy-3-methoxybenzoate. This research is vital for understanding metabolic pathways in microorganisms (Bernhardt, Erdin, Staudinger, & Ullrich, 1973).

Flavor Encapsulation and Controlled Release
A unique application of 4-hydroxy-3-methoxybenzoic acid, a related compound, involves its encapsulation into layered inorganic nanoparticles for controlled flavor release in foods. This technology demonstrates the potential of ethyl 3-hydroxy-4-methoxybenzoate in food science and technology for flavor management (Hong, Oh, & Choy, 2008).

Synthesis of Pharmaceutical Intermediates
In pharmaceutical chemistry, derivatives like 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid are synthesized from materials such as 4-amino-2-hydroxybenzoic acid. This process, involving multiple chemical reactions, is crucial for producing intermediates used in drug development (Wang Yu, 2008).

Crystal Structure Analysis
Understanding the crystal structure of compounds like ethyl 3-hydroxy-4-methoxybenzoate aids in the development of new materials and drugs. Studies have been conducted on related compounds to determine their crystallography, providing valuable data for material science and medicinal chemistry (Manolov & Maichle‐Moessmer, 2007).

Future Directions

While specific future directions for Ethyl 3-hydroxy-4-methoxybenzoate are not mentioned in the search results, its use in the synthesis of active components and potential therapeutic agents suggests its relevance in pharmaceutical research and development.

Mechanism of Action

Target of Action

Ethyl 3-hydroxy-4-methoxybenzoate, also known as Ethyl Vanillate , is a chemical compound that has been identified as a fungicidal agent . Its primary target is the enzyme 17β-Hydroxysteroid Dehydrogenase 2 (17β-HSD2) . This enzyme plays a crucial role in the metabolism of steroids, including the conversion of active steroids to their inactive forms .

Mode of Action

Ethyl Vanillate interacts with its target, 17β-HSD2, by inhibiting its activity . The inhibition of 17β-HSD2 disrupts the normal metabolic processes of steroids, leading to changes in the levels of active and inactive steroids in the body .

Biochemical Pathways

The inhibition of 17β-HSD2 by Ethyl Vanillate affects the steroid hormone biosynthesis pathway . This pathway is responsible for the production of various steroid hormones, which play vital roles in a wide range of physiological processes, including immune response, metabolism, and regulation of inflammation .

Result of Action

The inhibition of 17β-HSD2 by Ethyl Vanillate can lead to an imbalance in the levels of active and inactive steroids in the body . This can potentially affect various physiological processes regulated by these hormones, leading to a range of cellular and molecular effects .

Synthesis routes and methods

Procedure details

A solution of 3-Hydroxy-4-methoxybenzoic acid (25 g, 148.67 mmol) and p-Toluenesulfonic acid monohydrate (3.17 g, 16.66 mmol) in abs ethanol (300 ml) was refluxed for 6 hours or until all the starting material is consumed. The reaction mixture was concentrated, diluted with EtOAc (60 ml) and washed with water (20 ml). The organic layer was dried over Na2SO4, filtered, concentrated, and purified by flash chromatography on a silica gel column (hex: ethyl acetate 2:1) to give the title compound.